5-((2,6-Dimethylmorpholino)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2,6-dimethylmorpholin-4-yl)-(3-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H19FN4O2S/c1-10-7-21(8-11(2)24-10)14(12-4-3-5-13(18)6-12)15-16(23)22-17(25-15)19-9-20-22/h3-6,9-11,14,23H,7-8H2,1-2H3
• InChI Key: VCWKKHRFLOLDAF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(C2=CC(=CC=C2)F)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C17H19FN4O2S
• Molecular Weight: 362.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C19H23FN4O2S, and its molecular weight is 390.48. The structure includes a morpholine ring, a phenyl ring, a thiazole ring, and a triazole ring.

Scientific Research Applications

Antimicrobial Applications

Some derivatives of thiazolo[3,2-b][1,2,4]triazol-6-ol, such as those evaluated by Ding et al. (2021), exhibit significant antibacterial activities against pathogens like Xanthomonas oryzae pv. oryzae. These compounds have shown to increase the permeability of bacterial membranes, reduce the content of extracellular polysaccharide, and induce morphological changes in bacterial cells, suggesting their potential as promising bactericides in agriculture (Ding et al., 2021).

Synthesis Methodologies

The synthesis and structural characterization of thiazolo[3,2-b][1,2,4]triazol-6-ol derivatives highlight the chemical versatility and adaptability of these compounds for various scientific applications. For example, the synthesis of isostructural thiazoles incorporating 4-fluorophenyl groups demonstrates the methodological advances in creating compounds with specific structural configurations (Kariuki et al., 2021).

Anti-inflammatory and Anticancer Activities

The potential anti-inflammatory and anticancer activities of thiazolo[3,2-b][1,2,4]triazol-6-ol derivatives have been explored through various studies. Some derivatives have been synthesized and evaluated for their anti-inflammatory activity, indicating their potential therapeutic uses. Additionally, certain compounds exhibit promising anticancer properties, offering a basis for further investigation into their efficacy against cancer cell lines without causing toxicity to normal somatic cells (Holota et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound are not known. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions for this compound could include studying its synthesis, its chemical reactions, its physical and chemical properties, and its biological activity. It could also be interesting to study its potential applications in medicine or other fields.